Cas no 79550-33-7 (1-Propanone, 1-[4-[(3-methyl-2-butenyl)oxy]phenyl]-)

• Product Name: 1-Propanone, 1-[4-[(3-methyl-2-butenyl)oxy]phenyl]-
• CAS No: 79550-33-7
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 532673
• PubChem ID: 28369828
• Update Time: 2025-04-19

1-Propanone, 1-[4-[(3-methyl-2-butenyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[4-[(3-methyl-2-butenyl)oxy]phenyl]-
• 1-[4-(3-methylbut-2-enoxy)phenyl]propan-1-one
• 1-{4-[(3-Methylbut-2-en-1-yl)oxy]phenyl}propan-1-one
• AKOS000202764
• DTXSID80651337
• 79550-33-7

• Inchi： 1S/C14H18O2/c1-4-14(15)12-5-7-13(8-6-12)16-10-9-11(2)3/h5-9H,4,10H2,1-3H3
• InChI Key： LQTYINRLJFSBRA-UHFFFAOYSA-N
• SMILES： O(C/C=C(\C)/C)C1C=CC(=CC=1)C(CC)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų